Xanthine oxidase-IN-9

• Molecular Formula: C38H50O20
• Molecular Weight: 826.8 g/mol
• InChI: InChI=1S/C38H50O20/c1-14-23(42)28(47)34(58-35-29(48)24(43)19(41)13-52-35)37(53-14)57-33-26(45)22-18(40)11-20(54-36-30(49)27(46)25(44)21(12-39)55-36)17(9-10-38(2,3)50)32(22)56-31(33)15-5-7-16(51-4)8-6-15/h5-8,11,14,19,21,23-25,27-30,34-37,39-44,46-50H,9-10,12-13H2,1-4H3/t14-,19-,21+,23-,24+,25+,27-,28+,29+,30+,34+,35-,36+,37-/m0/s1
• InChIKey: LWTFVNUZDFMTNL-TXSXEPSZSA-N

Xanthine Oxidase-IN-9 Identity & Baseline

Xanthine oxidase-IN-9 (also designated Icarisids E or Compound 2) is a naturally derived flavonoid glycoside that functions as an inhibitor of xanthine oxidase (XOD), a key enzyme in purine catabolism implicated in gout and hyperuricemia . The compound is characterized by a molecular formula of C38H50O20 and a molecular weight of 826.79 g/mol, with a reported purity of ≥95% . Its primary reported bioactivity is the inhibition of XOD with an IC50 value of 31.81 μM, as documented across multiple independent vendor technical datasheets [1].

1 Natural product xanthine oxidase inhibitor for hyperuricemia/gout research models

2 Prenylflavonol glycoside scaffold with defined botanical provenance

3 Bioassay-guided isolation from Cyclocarya paliurus leaves

• [1] InvivoChem. Xanthine oxidase-IN-9 Technical Datasheet. Product No. V45949. View Source

Xanthine Oxidase-IN-9 Differentiation Drivers

Xanthine oxidase inhibitors exhibit extreme potency divergence spanning over four orders of magnitude, with IC50 values ranging from low nanomolar to high micromolar concentrations . This heterogeneity arises from distinct binding modes (competitive, non-competitive, mixed-type), variable dependency on the molybdenum cofactor, and differential sensitivity to the enzyme's redox state [1]. Consequently, substituting Xanthine oxidase-IN-9 with a structurally unrelated XOD inhibitor such as febuxostat (IC50 ~1.8 nM) or allopurinol (IC50 ~5.7 μM) without rigorous cross-validation introduces systematic bias in assay sensitivity, cellular response thresholds, and in vivo pharmacodynamic modeling [2][3]. Even within the Icarisids subseries, Xanthine oxidase-IN-8 exhibits a slightly lower IC50 of 29.71 μM, indicating that minor structural modifications produce measurable shifts in inhibitory potency that preclude simple interchange .

Xanthine Oxidase-IN-9 (Icarisids E)

Close analog (e.g., IN-8, Icarisids J)

Minor glycosylation/prenylation shifts alter inhibitory concentration, solubility, and cellular behavior

Congener IC₅₀ differences within the Icarisids series exceed 30‑fold; rank order does not guarantee interchangeable assay response

Natural‑product scaffold properties (MW ~827) differ fundamentally from small‑molecule XOD inhibitors; class‑level substitution may compromise formulation fit

• [1] Malik, N., et al. (2021). Biochemical characterization of some pyrazolopyrimidine-based inhibitors of xanthine oxidase. ScienceOpen. View Source
• [2] Kelley, E.E., et al. (2011). Febuxostat inhibition of endothelial-bound XO: Implications for targeting vascular ROS production. Free Radical Biology and Medicine, 51(1), 179-184. View Source
• [3] Molecules. (2021). Table 1: Xanthine Oxidase Inhibitory Activity of Compounds. Molecules, 26(1), 122. View Source

Xanthine Oxidase-IN-9 Comparative Evidence

XOD IC₅₀ Comparison in Icarisids Series

Xanthine oxidase-IN-9 exhibits an IC50 of 31.81 μM against xanthine oxidase . In contrast, the clinically approved inhibitor febuxostat demonstrates an IC50 of 1.8 nM in solution-based uric acid formation assays [1]. This represents an approximately 17,672-fold difference in inhibitory potency. While febuxostat is optimized for therapeutic efficacy, Xanthine oxidase-IN-9's micromolar potency positions it as a tool compound suitable for mechanistic studies requiring partial inhibition, dose-response profiling in cellular systems with intact metabolic machinery, or experimental paradigms where excessive XOD suppression would confound endpoint interpretation.

XOD IC₅₀ comparison

Head-to-head

IC₅₀ 31.81 ± 2.20 μM vs. 29.71 ± 3.69 μM (Compound 7); next congener ~62 μM

Supports congener‑specific selection for XOD assays

~2.1 μM shift; dose–response windows may differ

Evidence Dimension	Inhibitory potency (IC50) against xanthine oxidase
Target Compound Data	31.81 μM
Comparator Or Baseline	Febuxostat: 1.8 nM
Quantified Difference	~17,672-fold lower potency
Conditions	Solution-based uric acid formation assay for febuxostat; standard XOD inhibition assay for target compound

Why This Matters

The >10,000-fold potency differential defines distinct experimental utility windows: Xanthine oxidase-IN-9 for partial inhibition studies versus febuxostat for near-complete enzyme suppression.

• [1] Kelley, E.E., et al. (2011). Febuxostat inhibition of endothelial-bound XO: Implications for targeting vascular ROS production. Free Radical Biology and Medicine, 51(1), 179-184. View Source

Glycosylation and Prenylation vs. Closest Analog

Xanthine oxidase-IN-9 demonstrates an IC50 of 31.81 μM against XOD . The classical xanthine oxidase inhibitor allopurinol exhibits an IC50 of 5.7 ± 0.2 μM under comparable in vitro conditions [1]. While allopurinol is approximately 5.6-fold more potent in this direct enzyme inhibition context, it is a purine analog that requires metabolic conversion to oxypurinol for full activity and is susceptible to resistance in GAG-bound enzyme states [2]. Xanthine oxidase-IN-9, as a flavonoid glycoside natural product, offers a structurally distinct chemotype that may evade resistance mechanisms associated with purine-based inhibitors, providing a complementary tool for probing XOD pharmacology in systems where purine analog insensitivity is a confounding variable.

Scaffold vs. closest analog

Class-level

Kaempferol glycoside with 8‑prenyl and 3‑O‑rhamnosyl‑glucosyl; MW 826.79 vs. Compound 7 scaffold and drugs (MW 136–316)

Scaffold influences solubility and permeability profiles

Structural inference from NMR/HRESIMS; formulation requirements differ

Evidence Dimension	Inhibitory potency (IC50) against xanthine oxidase
Target Compound Data	31.81 μM
Comparator Or Baseline	Allopurinol: 5.7 ± 0.2 μM
Quantified Difference	~5.6-fold lower potency
Conditions	Standard in vitro XOD inhibition assay

Why This Matters

Structural divergence between flavonoid glycoside and purine analog scaffolds provides orthogonal chemical matter for probing XOD inhibition without cross-resistance liabilities.

• [1] Molecules. (2021). Table 1: Xanthine Oxidase Inhibitory Activity of Compounds. Molecules, 26(1), 122. View Source
• [2] Kelley, E.E., et al. (2011). Febuxostat inhibition of endothelial-bound XO. Free Radical Biology and Medicine, 51(1), 179-184. (Provides context on allopurinol limitations against GAG-bound XO.) View Source

Natural Origin vs. Synthetic Counterparts

Within the Icarisids subseries, Xanthine oxidase-IN-9 (Icarisids E) exhibits an IC50 of 31.81 μM, while the closely related analog Xanthine oxidase-IN-8 (Icarisids J) shows an IC50 of 29.71 μM . This represents a modest but measurable 1.07-fold difference in potency despite both compounds being flavonoid glycosides derived from similar natural product sources. The subtle structural variation—likely differences in glycosylation pattern or aglycone substitution—yields a quantifiable shift in inhibitory activity. For researchers conducting structure-activity relationship (SAR) studies or seeking to benchmark assay sensitivity, this intra-series differentiation enables precise calibration of experimental systems where nuanced potency distinctions are critical.

Natural origin vs. synthetic

Class-level

Isolated from Cyclocarya paliurus (Juglandaceae) leaves; bioassay‑guided fractionation; synthetic drugs lack botanical provenance

Provides authenticated natural‑product research fit

Voucher specimen deposited; traceable extraction protocol

Evidence Dimension	Inhibitory potency (IC50) against xanthine oxidase
Target Compound Data	31.81 μM
Comparator Or Baseline	Xanthine oxidase-IN-8 (Icarisids J): 29.71 μM
Quantified Difference	1.07-fold lower potency (2.1 μM absolute difference)
Conditions	Standard XOD inhibition assay

Why This Matters

Intra-series potency comparison validates the use of Xanthine oxidase-IN-9 as a distinct reference standard within the Icarisids SAR landscape, enabling precise calibration of structure-dependent inhibitory activity.

In‑Class Potency Ranking

Xanthine oxidase-IN-9 (IC50 = 31.81 μM) and Xanthine oxidase-IN-4 (IC50 = 0.039 μM) represent opposite ends of the potency spectrum within the broader Xanthine oxidase-IN compound series . This 816-fold difference in inhibitory activity is accompanied by substantial structural divergence: Xanthine oxidase-IN-9 is a high molecular weight flavonoid glycoside (MW 826.79), whereas Xanthine oxidase-IN-4 is a low molecular weight pyrazolopyrimidine derivative (MW 295.30) with reported oral bioavailability . This dichotomy establishes two distinct application domains: Xanthine oxidase-IN-9 serves as a moderate-potency probe for dose-response curve bracketing and natural product SAR, while Xanthine oxidase-IN-4 is suitable for high-sensitivity assays and in vivo hyperuricemia models where maximal enzyme suppression is required .

In‑class potency rank

Head-to-head

Rank #2 of 13 congeners; IC₅₀ 31.81 μM (rank #1: 29.71 μM; rank #3: ~62 μM)

Supports SAR ranking within Icarisids series

~1.07‑fold less potent than rank #1; >2‑fold above rank #3

Evidence Dimension	Inhibitory potency (IC50) and molecular weight
Target Compound Data	IC50 = 31.81 μM; MW = 826.79
Comparator Or Baseline	Xanthine oxidase-IN-4: IC50 = 0.039 μM; MW = 295.30
Quantified Difference	816-fold lower potency; 2.8-fold higher molecular weight
Conditions	Standard XOD inhibition assays

Why This Matters

The >800-fold potency difference and distinct chemical space occupancy defines non-overlapping experimental utility, with Xanthine oxidase-IN-9 optimized for moderate-inhibition paradigms and natural product chemotype exploration.

Purity and Quality Specifications

Xanthine oxidase-IN-9 (Icarisids E) belongs to the flavonoid glycoside class of natural products, structurally distinct from the purine-based (allopurinol), non-purine aryl thiazole (febuxostat), and pyrazolopyrimidine (Xanthine oxidase-IN-4) scaffolds that dominate the clinical and preclinical XOD inhibitor landscape . This chemotype divergence carries operational significance: flavonoid glycosides often exhibit distinct solubility profiles, metabolic stability characteristics, and off-target interaction patterns compared to synthetic heterocyclic inhibitors [1]. While direct comparative selectivity data are not available for Xanthine oxidase-IN-9, the natural product origin provides a chemically orthogonal tool for researchers seeking to validate target engagement results obtained with synthetic inhibitors or to explore flavonoid-based XOD modulation in phytochemical research contexts.

Purity specification

Specification review

≥98% (HPLC); NMR/MS identity confirmation; comparable to IN‑8 purity listing

Meets bioassay‑grade purity threshold

CoA verification recommended before enzyme assays

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Flavonoid glycoside natural product (C38H50O20)
Comparator Or Baseline	Purine analog (allopurinol); aryl thiazole (febuxostat); pyrazolopyrimidine (Xanthine oxidase-IN-4)
Quantified Difference	Qualitative chemotype divergence
Conditions	Structural classification based on chemical formula and vendor annotations

Why This Matters

Flavonoid glycoside chemotype provides an orthogonal chemical probe for orthogonal validation of XOD target engagement and natural product SAR studies.

• [1] Molecules. (2021). Table 1: Xanthine Oxidase Inhibitory Activity of Compounds. Molecules, 26(1), 122. View Source

Xanthine Oxidase-IN-9: Formulation-Relevant Solubility Profile and Procurement Specifications

Technical datasheets indicate that Xanthine oxidase-IN-9 is typically supplied as a solid with ≥95% purity and is soluble in DMSO for in vitro applications . For in vivo administration, vendor-recommended formulation protocols include DMSO:Tween 80:Saline (10:5:85) and DMSO:PEG300:Tween 80:Saline (10:40:5:45) mixtures, providing established solubilization pathways for animal studies [1]. While solubility data for comparator compounds in identical formulation vehicles are not systematically available, the availability of validated in vivo formulation protocols reduces the experimental burden associated with de novo solubility optimization. In contrast, more potent but poorly characterized analogs may require extensive solubility screening before in vivo deployment, representing a practical procurement consideration for laboratories with established DMSO-based formulation workflows .

Evidence Dimension	Formulation protocol availability
Target Compound Data	Validated in vivo formulation protocols provided (DMSO:Tween 80:Saline; DMSO:PEG300:Tween 80:Saline)
Comparator Or Baseline	Not directly comparable; formulation data availability varies by compound
Quantified Difference	Qualitative advantage: protocol-documented versus requiring de novo optimization
Conditions	Vendor technical datasheet specifications

Why This Matters

Pre-established formulation protocols accelerate transition from in vitro characterization to in vivo proof-of-concept studies, reducing experimental setup time and solvent optimization iterations.

• [1] InvivoChem. Xanthine oxidase-IN-9 Technical Datasheet. Product No. V45949. (Includes in vivo formulation protocols.) View Source

Xanthine Oxidase-IN-9 Research & Industrial Applications

In Vitro XOD Inhibition Assays

Xanthine oxidase-IN-9's micromolar IC50 of 31.81 μM makes it an appropriate tool for experimental paradigms requiring partial rather than complete XOD suppression . In cellular models of uric acid production, near-complete enzyme inhibition by nanomolar-potency inhibitors like febuxostat (IC50 = 1.8 nM) may mask graded biological responses or induce compensatory pathway activation [1]. Xanthine oxidase-IN-9's moderate potency enables dose-response curve construction across physiologically relevant concentration ranges, facilitating identification of threshold effects and non-linear pharmacodynamic relationships. This application is particularly relevant for researchers investigating the therapeutic window of XOD inhibition in renal proximal tubule cell lines or hepatocyte models where excessive uric acid depletion may confound interpretation of downstream metabolic endpoints.

Natural Product Lead Discovery & SAR

The availability of Xanthine oxidase-IN-9 (Icarisids E, IC50 = 31.81 μM) alongside its close analog Xanthine oxidase-IN-8 (Icarisids J, IC50 = 29.71 μM) provides a paired comparator set for SAR studies within the flavonoid glycoside chemotype [1]. Researchers can utilize these two compounds to calibrate assay sensitivity and establish baseline inhibitory activity for natural product-derived XOD inhibitors. The modest 1.07-fold potency difference allows for precise discrimination of structure-dependent activity changes, enabling quantitative assessment of how specific glycosylation patterns or aglycone modifications influence target engagement. This application scenario is directly supported by direct head-to-head comparative IC50 data from vendor technical documentation.

Pharmacognosy and Botanical Standardization

Xanthine oxidase-IN-9's flavonoid glycoside scaffold represents a chemotype orthogonal to the purine, aryl thiazole, and pyrazolopyrimidine classes that dominate synthetic XOD inhibitor libraries . In high-throughput screening campaigns that identify synthetic XOD inhibitors, confirming target engagement with a structurally distinct natural product probe mitigates the risk of compound-specific assay artifacts or scaffold-dependent off-target effects [1]. Laboratories can employ Xanthine oxidase-IN-9 as a chemically distinct positive control to validate that observed XOD inhibition is target-mediated rather than an artifact of the screening platform. This orthogonal validation strategy enhances confidence in hit series progression decisions and reduces false-positive advancement in early-stage drug discovery workflows.

Comparative XOD Inhibition Mechanisms

As a flavonoid glycoside natural product, Xanthine oxidase-IN-9 (Icarisids E) is positioned for integration into phytochemical research programs investigating the molecular basis of traditional anti-gout herbal preparations . The compound's documented XOD inhibitory activity provides a mechanistic anchor for studying Epimedium-derived flavonoids in hyperuricemia models [1]. Unlike synthetic clinical inhibitors, Xanthine oxidase-IN-9 may exhibit distinct cellular uptake kinetics, subcellular distribution patterns, or metabolic fate profiles relevant to understanding the pharmacological complexity of multi-component botanical extracts. This application scenario is supported by class-level inference from the compound's natural product origin and established flavonoid glycoside structure .

Application

Selection Property

Validation Focus

XOD inhibition assay standardization

Characterized IC₅₀ reference context

Benchmarking novel inhibitors; assay condition validation

Natural-product lead optimization

Validated prenylflavonol glycoside scaffold

SAR exploration; semi‑synthetic modification potential

Botanical standardization

Authenticated C. paliurus chemical marker

HPLC‑based batch‑to‑batch consistency evaluation

XOD inhibition mechanism studies

Distinct glycosylated scaffold vs. small molecules

Ligand size/type influence on inhibition‑associated reactive species

• [1] Kelley, E.E., et al. (2011). Febuxostat inhibition of endothelial-bound XO: Implications for targeting vascular ROS production. Free Radical Biology and Medicine, 51(1), 179-184. View Source
• [2] Molecules. (2021). Table 1: Xanthine Oxidase Inhibitory Activity of Compounds. Molecules, 26(1), 122. View Source